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Introduction: The Significance of Aspinolide B
Aspinolide B is a naturally occurring 10-membered lactone, or decanolide, first isolated from

the fungus Aspergillus ochraceus.[1][2][3] As a member of the pentaketide family, it represents

a class of natural products that have garnered significant attention from the scientific

community. Fungi, particularly from the genus Aspergillus, are a rich source of structurally

diverse and biologically active secondary metabolites.[4][5] Aspinolide B and its analogues

have demonstrated potential antifungal activity and may play a role in plant defense

mechanisms, making them intriguing targets for both academic research and potential

therapeutic development.[6]

The synthesis of medium-sized lactone rings, such as the 10-membered ring of Aspinolide B,

presents a considerable challenge in organic synthesis. This is due to unfavorable entropic

factors and destabilizing transannular interactions that must be overcome during the

macrocyclization step.[1] The development of efficient and stereoselective total syntheses is

therefore crucial for confirming the structure of the natural product, enabling the synthesis of
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analogues for structure-activity relationship (SAR) studies, and providing a scalable route for

further biological evaluation.

This document provides a detailed overview of the key methodologies developed for the total

synthesis of Aspinolide B, with a focus on the retrosynthetic logic, key transformations, and

detailed experimental protocols.

Retrosynthetic Analysis and Strategic
Considerations
A retrosynthetic analysis is a problem-solving technique in which a target molecule is

deconstructed into simpler, commercially available starting materials.[7][8][9] This process

allows for the logical planning of a synthetic route.

Strategy 1: The First Asymmetric Total Synthesis (Pilli,
et al.)
The first total synthesis of Aspinolide B, accomplished by Pilli and coworkers, provided a

foundational approach to this molecule and confirmed its absolute stereochemistry.[1][2][3][10]

The key features of their strategy include a convergent assembly of two main fragments and a

late-stage intramolecular Nozaki-Hiyama-Kishi (NHK) reaction to construct the challenging 10-

membered ring.

The retrosynthetic analysis for this approach is outlined below:
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Caption: Retrosynthetic analysis of Aspinolide B via the Pilli synthesis.

This strategy hinges on three critical transformations:

Stereoselective Felkin-type Addition: The synthesis of the C1-C7 carboxylic acid fragment

relies on the addition of trimethylsilylacetylene (TMS-acetylene) to an α-hydroxy aldehyde.

This reaction proceeds under non-chelation control to establish the desired anti-diol

stereochemistry.

Esterification: The C1-C7 carboxylic acid fragment is coupled with an alcohol fragment

derived from (R)-lactic acid to form the linear precursor for macrocyclization.

Intramolecular Nozaki-Hiyama-Kishi (NHK) Reaction: The formation of the 10-membered

lactone ring is achieved through an intramolecular C-C bond formation between a vinyl

iodide and an aldehyde. This is a powerful method for the synthesis of medium-sized rings.

[1][10]

Strategy 2: A Divergent Approach (Chang, et al.)
More recent synthetic efforts have focused on developing divergent routes that can provide

access to multiple aspinolide analogues from a common intermediate. A notable example is the

work of Chang and coworkers, which allows for the synthesis of Aspinolide B, E, and J.[11]

A simplified retrosynthetic diagram for a divergent approach is shown below:

Aspinolide B

Common Macrolactone Intermediate

Late-stage
Functionalization
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Late-stage
Functionalization
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Late-stage
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Caption: Conceptual divergent synthesis of aspinolides.

The core idea of a divergent synthesis is to introduce key structural variations late in the

synthetic sequence, thereby maximizing efficiency.

Key Experimental Protocols
The following protocols are based on the first total synthesis of Aspinolide B by Pilli and

coworkers and represent key transformations in the construction of this natural product.[1][10]

Protocol 1: Synthesis of the C1-C7 Carboxylic Acid
Fragment via Felkin-type Addition
This protocol describes the stereoselective addition of TMS-acetylene to an α-hydroxy

aldehyde to form the key anti-diol intermediate.

Workflow Diagram:

Start with
α-Hydroxy Aldehyde

Dissolve TMS-acetylene
in THF Cool to -78 °C Add n-BuLi Add Aldehyde Solution Quench Reaction Workup & Purification Obtain anti-Diol Product

Click to download full resolution via product page

Caption: Workflow for the Felkin-type addition reaction.

Step-by-Step Methodology:

Preparation of the Lithium Acetylide:

To a solution of trimethylsilylacetylene (TMS-acetylene) in anhydrous tetrahydrofuran

(THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium (n-

BuLi) dropwise.

Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of the

lithium acetylide.
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Addition to the Aldehyde:

In a separate flask, dissolve the α-hydroxy aldehyde precursor in anhydrous THF.

Add this solution dropwise to the pre-formed lithium acetylide solution at -78 °C.

Stir the reaction mixture at this temperature for 1-2 hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

Reaction Quench and Workup:

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride (NH₄Cl).

Allow the mixture to warm to room temperature.

Extract the aqueous layer with an organic solvent such as ethyl acetate or diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure.

Purification:

Purify the crude product by flash column chromatography on silica gel to afford the desired

anti-diol.

Causality Behind Experimental Choices:

Low Temperature (-78 °C): This temperature is crucial for maintaining the stability of the

organolithium reagents and for achieving high stereoselectivity in the addition reaction.

Anhydrous Conditions: Organolithium reagents are highly reactive towards water. The use of

anhydrous solvents and an inert atmosphere is essential to prevent quenching of the

reagents and to ensure high yields.

Felkin-Anh Model: The stereochemical outcome of the reaction is predicted by the Felkin-

Anh model for nucleophilic addition to chiral carbonyls. Under non-chelating conditions, the

nucleophile attacks from the less hindered face, leading to the anti product.
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Protocol 2: Intramolecular Nozaki-Hiyama-Kishi (NHK)
Macrocyclization
This protocol details the key C-C bond-forming reaction to construct the 10-membered lactone

ring of Aspinolide B.

Workflow Diagram:

Start with Linear
Vinyl Iodide Precursor

Prepare CrCl₂/NiCl₂
complex in THF

Add Precursor Solution
via Syringe Pump Stir at Room Temp. Quench Reaction Workup & Purification Obtain Aspinolide B

Click to download full resolution via product page

Caption: Workflow for the Nozaki-Hiyama-Kishi macrocyclization.

Step-by-Step Methodology:

Preparation of the Catalytic System:

To a flame-dried flask under an inert atmosphere, add chromium(II) chloride (CrCl₂) and a

catalytic amount of nickel(II) chloride (NiCl₂).

Add anhydrous and degassed N,N-dimethylformamide (DMF) or THF as the solvent.

Stir the suspension vigorously at room temperature.

Addition of the Precursor:

Dissolve the linear vinyl iodide-aldehyde precursor in anhydrous, degassed DMF or THF.

Using a syringe pump, add the solution of the precursor to the chromium/nickel

suspension over an extended period (e.g., 4-8 hours). This slow addition is crucial to

maintain high dilution conditions, which favor intramolecular cyclization over intermolecular

polymerization.

Reaction and Monitoring:
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After the addition is complete, stir the reaction mixture at room temperature until the

starting material is consumed, as monitored by TLC.

Workup and Purification:

Quench the reaction by adding water.

Extract the mixture with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and

concentrate in vacuo.

Purify the crude product by flash column chromatography to yield Aspinolide B.

Causality Behind Experimental Choices:

CrCl₂/NiCl₂ System: CrCl₂ is the stoichiometric reductant that forms the organochromium

species from the vinyl iodide. NiCl₂ acts as a catalyst to facilitate the oxidative addition of

chromium to the vinyl iodide.

High Dilution: The slow addition of the precursor via a syringe pump maintains a very low

concentration of the starting material in the reaction flask. This significantly favors the

desired intramolecular reaction, which is a first-order process, over intermolecular side

reactions, which are second-order processes.

Anhydrous and Degassed Solvents: The organochromium intermediates are sensitive to

oxygen and protic solvents. Therefore, the use of degassed and anhydrous solvents is

critical for the success of the reaction.

Quantitative Data Summary
The following table summarizes the key outcomes of the first total synthesis of Aspinolide B
by Pilli and coworkers.[10]
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Synthetic Step
Key Reagents and

Conditions
Yield (%) Stereoselectivity

Felkin-type Addition
TMS-acetylene, n-

BuLi, THF, -78 °C
Good High (anti selectivity)

Esterification DCC, DMAP, CH₂Cl₂ Not specified N/A

NHK Cyclization CrCl₂, NiCl₂, DMF Low to moderate Low facial selectivity

Overall
19 steps from lactone

4
2.4% Asymmetric

Conclusion and Future Perspectives
The total synthesis of Aspinolide B has been successfully achieved through various creative

and effective strategies. The foundational work by Pilli and coworkers established a viable

route and confirmed the absolute stereochemistry of the natural product, with the

intramolecular Nozaki-Hiyama-Kishi reaction being a key step in their approach.[1][2][3][10]

Subsequent efforts, such as the divergent synthesis by Chang et al., have expanded the

synthetic toolbox, allowing for the efficient production of Aspinolide B and its analogues for

further biological investigation.[11]

Future research in this area will likely focus on improving the efficiency and stereoselectivity of

the key transformations, particularly the macrocyclization step. The development of novel

catalytic methods for the construction of the 10-membered lactone ring could significantly

shorten the synthetic sequence and improve overall yields. Furthermore, the availability of

robust synthetic routes will facilitate the exploration of the therapeutic potential of the aspinolide

family of natural products.
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